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Compound of Interest

Compound Name: 1-Methyl-1,2,4-triazole

Cat. No.: B023700

A Technical Guide to 1-Methyl-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Methyl-1,2,4-triazole, a
heterocyclic compound of significant interest in various scientific domains, including medicinal
chemistry and materials science. It covers its fundamental chemical properties, synthesis
protocols, and key applications, with a focus on its relevance to drug development.

Core Chemical Identifiers

1-Methyl-1,2,4-triazole is an azole compound with a five-membered ring containing three
nitrogen atoms and two carbon atoms, substituted with a methyl group.[1] Its primary identifiers
are crucial for regulatory and research purposes.

Identifier Value Reference
CAS Number 6086-21-1 [21[3114]
Molecular Formula CsHsNs3 [21[31[4]
IUPAC Name 1-methyl-1,2,4-triazole [41[5]
Synonyms 1-Methyl-1H-1,2,4-triazole [4115]
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Physicochemical Properties

The physical and chemical properties of 1-Methyl-1,2,4-triazole determine its behavior in
various experimental and industrial settings. It typically appears as a colorless to pale yellow
liquid.[2][6][7]

Property Value Reference
Molecular Weight 83.09 g/mol [31[5]
Appearance C.:Ieér colorless to pale yellow 1]

liquid
Melting Point 16 °C [21[3]1[5]
Boiling Point 175.3- 178 °C at 760 mmHg [2][5]
Density ~1.17 g/cm?3 [2]
Flash Point 59.8-81°C [21[31[5]
Refractive Index ~1.4705 @ 20 °C [2][5]17]

- Soluble in water, Chloroform,
Solubility [2][6]
DMSO, Methanol, Ethanol

pKa 3.30 £ 0.10 (Predicted) [2]

Synthesis Protocols

The primary synthesis route for 1-Methyl-1,2,4-triazole involves the N-alkylation of 1,2,4-
triazole. Several methods exist, with variations in reagents and conditions.

A common and practical laboratory-scale synthesis involves the methylation of the sodium salt
of 1,2,4-triazole with iodomethane.[8][9]

Objective: To synthesize 1-Methyl-1,2,4-triazole from 1H-1,2,4-triazole.
Materials:

e (1H)-1,2,4-triazole
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Sodium methoxide (methanolic solution)
lodomethane

Chloroform

Water

Round-bottom flask, condenser, cooling bath, separatory funnel

Methodology:

Salt Formation: Convert (1H)-1,2,4-triazole to its sodium salt by reacting it with methanolic
sodium methoxide.[8][9] While the sodium salt is commercially available, this in situ
preparation is often more cost-effective.[9]

Methylation Reaction: Cool the solution containing the sodio-intermediate in an external
cooling bath. Add iodomethane dropwise to the pre-cooled solution, carefully controlling the
rate of addition to manage the exothermic reaction.[9]

Reflux: After the addition is complete, allow the reaction mixture to stir with gentle heating at
reflux for an extended period (e.g., 19 hours) to ensure the reaction goes to completion.[9]

Work-up and Extraction: After cooling, concentrate the reaction mixture. Due to the water-
soluble nature of both the starting material and the product, a continuous extraction method
using a chloroform/water system is employed to isolate the crude product.[8][9]

Purification: The final purification of 1-Methyl-1,2,4-triazole is achieved via short-path
distillation under a controlled vacuum to yield the spectroscopically pure product.[8][9]
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Caption: Workflow for the synthesis of 1-Methyl-1,2,4-triazole.

Applications in Research and Drug Development
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The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, and 1-Methyl-1,2,4-
triazole serves as both a key building block and a compound of interest.[1][10][11]

» Antifungal Agents: The most notable application of 1,2,4-triazoles is in the development of
potent antifungal drugs like fluconazole and voriconazole.[1][10][12] These agents function
by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14a-demethylase (CYP51).[1]
[10] This enzyme is critical for the biosynthesis of ergosterol, a vital component of the fungal
cell membrane.[10] The inhibition of this pathway disrupts membrane integrity, leading to
fungal cell death. 1-Methyl-1,2,4-triazole itself is studied for its binding affinity with various
cytochrome P450 (CYP) proteins, making it a valuable fragment in designing new selective
inhibitors.[2][13]

o Agrochemicals: Beyond pharmaceuticals, 1-Methyl-1,2,4-triazole is recognized for its
application as a fungicide in agriculture, protecting crops from a range of pathogenic fungi.[6]

o Material Science: As a molecule containing nitrogen atoms, it can be utilized as a monomer
in the synthesis of polymers and other advanced materials.[3]

o Therapeutic Potential: The broader class of 1,2,4-triazole derivatives has been investigated
for a vast range of biological activities, including antibacterial, anticancer, antiviral,
anticonvulsant, and anti-inflammatory properties.[1][12][14]
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Caption: Mechanism of action for triazole-based antifungal agents.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1-Methyl-1,2,4-triazole presents several hazards.

e Hazard Statements:
o H227: Combustible liquid.[15]

o H315: Causes skin irritation.[16]
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o H319: Causes serious eye irritation.[16]

o H335: May cause respiratory irritation.[16]

 Precautionary Statements:

o Users should handle this chemical in a well-ventilated area, wear protective gloves, eye
protection, and face protection.[16]

o Store in a well-ventilated place and keep the container tightly closed.[15][16]

o In case of contact with eyes, rinse cautiously with water for several minutes.[15]

e Storage:

o Store under an inert atmosphere at room temperature.[2][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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